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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-Bromopropanal, a significant

chemical intermediate in organic synthesis. It details its chemical identity, physical properties,

and a key synthetic methodology, presented in a format tailored for scientific and research

applications.

Chemical Structure and Nomenclature
2-Bromopropanal is a halogenated aldehyde. The International Union of Pure and Applied

Chemistry (IUPAC) designates its official name as 2-bromopropanal.[1][2] It is also commonly

referred to by synonyms such as 2-bromo-propionaldehyde and α-bromopropionaldehyde.[3][4]

The molecular structure consists of a three-carbon propanal backbone with a bromine atom

substituted at the alpha-carbon (the carbon atom adjacent to the carbonyl group).

Canonical SMILES: CC(C=O)Br[1]

Molecular Formula: C₃H₅BrO[1][2][3]

Physicochemical Properties
Quantitative data for 2-Bromopropanal is summarized in the table below, providing a ready

reference for experimental design and evaluation.
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Property Value Source(s)

Molecular Weight 136.976 g/mol [3][5]

Boiling Point 108.2 °C at 760 mmHg [3][5]

Melting Point 48-55 °C [3][5]

Density 1.54 g/cm³ [3][5]

Refractive Index 1.4813 [3]

Vapor Pressure 26.2 mmHg at 25°C [3][5]

Flash Point 61.3 °C [3][5]

Synthesis of 2-Bromopropanal
A common laboratory-scale synthesis of 2-Bromopropanal involves the bromination of 2-

hydroxypropanal. The following protocol is adapted from established patent literature.[6][7]

Experimental Protocol
Materials:

2-hydroxypropanal

Methanol

Bromine

Diethyl ether

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

In a suitable reaction vessel, dissolve 2-hydroxypropanal in methanol at room temperature

with stirring. A typical volume of methanol is 8-12 times the mass of the 2-hydroxypropanal

(e.g., 8-12 mL per gram).[6][7]
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Slowly add bromine dropwise to the stirred solution. The mass ratio of 2-hydroxypropanal to

bromine is typically in the range of 1:1 to 1:1.5.[6][7]

After the complete addition of bromine, continue to stir the reaction mixture at room

temperature for a period of 2 to 4 hours.[6][7]

Upon completion of the reaction, remove the methanol and any excess bromine by

evaporation under reduced pressure.[6][7]

Wash the resulting residue with diethyl ether.

Combine the ether layers and dry over anhydrous sodium sulfate.

Concentrate the filtrate to dryness to yield the crude 2-Bromopropanal product.[6][7] The

reported yield for this method is in the range of 75.6% to 85%.[7]

Synthesis Workflow
The logical flow of the synthesis protocol is visualized in the diagram below.
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Caption: Synthetic pathway for 2-Bromopropanal from 2-hydroxypropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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